![molecular formula C14H11ClO3S B2660497 2-(Benzenesulfonyl)-2-chloro-1-phenylethan-1-one CAS No. 38009-92-6](/img/structure/B2660497.png)
2-(Benzenesulfonyl)-2-chloro-1-phenylethan-1-one
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Overview
Description
Benzenesulfonyl chloride is an organosulfur compound with the formula C6H5SO2Cl . It is a colourless viscous oil that dissolves in organic solvents, but reacts with compounds containing reactive N-H and O-H bonds . It is mainly used to prepare sulfonamides and sulfonate esters by reactions with amines and alcohols .
Synthesis Analysis
The compound is prepared by the chlorination of benzenesulfonic acid or its salts with phosphorus oxychloride . Another method involves a reaction between benzene and chlorosulfuric acid .Molecular Structure Analysis
The molecular structure of benzenesulfonyl chloride consists of a benzene ring attached to a sulfonyl group (SO2) and a chloride atom .Chemical Reactions Analysis
Benzenesulfonyl chloride reacts with Grignard reagent from N-unsubstituted indoles to form oxindoles or substituted indoles .Physical And Chemical Properties Analysis
Benzenesulfonyl chloride has a molar mass of 176.62 g/mol and appears as a colourless liquid . It has a density of 1.384 g/mL at 25 °C . It reacts with water and has a melting point of 13 to 14 °C .Scientific Research Applications
- Fluorophore Synthesis : Benzenesulfonyl chloride serves as a precursor for fluorescent probes. These probes play a crucial role in studying subcellular localization and mechanisms of action of bioactive compounds. Researchers have developed new synthetic methods to create fluorophores for drug discovery .
- Selective Detection of Cu²⁺ : In one study, a derivative of benzenesulfonyl chloride exhibited highly selective fluorescence response only to copper ions (Cu²⁺). This property makes it useful for direct detection of Cu²⁺ in biological systems .
- Carbon Quantum Dots (CQDs) : Benzenesulfonyl chloride has been employed in the synthesis of CQDs. These nanoscale carbon particles exhibit emission spectra independent of the excitation wavelength. They find applications in various fields, including optoelectronics and bioimaging .
- Functional Nanocomposites : Researchers have developed a green nanocomposite by immobilizing folic acid on nanosilica (SiO₂). This composite effectively removes and preconcentrates heavy metal ions such as Cu²⁺, Pb²⁺, and Cd²⁺ from water .
Medicinal Chemistry and Drug Discovery
Materials Science and Nanotechnology
Environmental Analysis and Water Treatment
Safety And Hazards
properties
IUPAC Name |
2-(benzenesulfonyl)-2-chloro-1-phenylethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO3S/c15-14(13(16)11-7-3-1-4-8-11)19(17,18)12-9-5-2-6-10-12/h1-10,14H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIHHNFVNKICLHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C(S(=O)(=O)C2=CC=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzenesulfonyl)-2-chloro-1-phenylethan-1-one |
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